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Compound of Interest

2-Amino-5-
Compound Name:

(methoxycarbonyl)benzoic acid

cat. No.: B1282239

This technical guide provides a comprehensive overview of 2-Amino-5-
(methoxycarbonyl)benzoic acid, catering to researchers, scientists, and professionals in drug
development. The document details the compound's physicochemical properties, analytical
methodologies, and synthesis protocols.

Physicochemical Properties

2-Amino-5-(methoxycarbonyl)benzoic acid is a chemical compound with the molecular
formula COH9NOA4.[1] The molecular weight of this compound is 195.18 g/mol . Other key
properties are summarized in the table below. It is important to distinguish this compound from
its isomer, 2-amino-6-methoxycarbonyl benzoic acid, which shares the same molecular formula
and weight.[2]
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Property Value Reference
Molecular Formula C9HIONO4 [1]
Molecular Weight 195.18 g/mol Calculated
CAS Number 63746-25-8 [3]
Appearance Solid [1]

Purity 97% [1]

Storage Conditions Keep in a dry area, 2-8°C [1]

Note: The provided data is based on available chemical supplier information. Researchers
should verify these properties with their own analytical methods.

It is crucial to differentiate 2-Amino-5-(methoxycarbonyl)benzoic acid from the structurally
similar and more frequently documented compound, 2-Amino-5-methoxybenzoic acid (CAS
6705-03-9). The latter has a molecular formula of CBH9NO3 and a molecular weight of 167.16
g/mol .[4][5][6]

Synthesis Protocols

The synthesis of related amino benzoic acid derivatives often involves the reduction of a nitro
group to an amine. A common and efficient method for the synthesis of 2-amino-5-
methoxybenzoic acid, a related compound, is the catalytic hydrogenation of 5-methoxy-2-
nitrobenzoic acid.[7][8]

Experimental Protocol: Catalytic Hydrogenation of a Nitrobenzoic Acid Derivative

This protocol is adapted from the synthesis of 2-amino-5-methoxybenzoic acid and can be
considered a general method for the reduction of a nitro group in a similar benzoic acid
derivative.[6][8]

» Reaction Setup: 5-Methoxy-2-nitrobenzoic acid (30.0 g, 152.2 mmol) is dissolved in
tetrahydrofuran (THF) (250 mL) in a suitable reaction vessel.

o Catalyst Addition: Palladium on carbon (Pd/C, 10% w/w, 300 mg) is added to the solution.
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o Hydrogenation: The reaction mixture is stirred under a hydrogen gas atmosphere (balloon) at
room temperature for 18 hours.

» Reaction Monitoring: The completion of the reaction is monitored by a suitable analytical
technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

o Work-up: Upon completion, the catalyst is removed by filtration through a pad of Celite.
« |solation: The filtrate is concentrated under reduced pressure to yield the product.

This process typically results in a high yield of the corresponding amino-benzoic acid
derivative.[6][8]

Analytical Methodologies

High-performance liquid chromatography (HPLC) is a standard method for the analysis of
amino-benzoic acid derivatives. The following provides a general protocol for the reverse-
phase HPLC analysis of a related compound, 2-Amino-5-methylbenzoic acid, which can be
adapted for 2-Amino-5-(methoxycarbonyl)benzoic acid.[9]

Experimental Protocol: Reverse-Phase HPLC Analysis
e Column: A Newcrom R1 reverse-phase HPLC column is suitable for this separation.[9]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water with an acidic modifier is used. For
general purposes, phosphoric acid can be used. For applications compatible with mass
spectrometry (MS), formic acid should be substituted for phosphoric acid.[9]

o Detection: UV detection at a suitable wavelength is typically used for aromatic compounds.

o Application: This method is versatile and can be scaled for preparative separation to isolate
impurities or used in pharmacokinetic studies.[9]

Logical and Experimental Workflows

Synthesis Pathway for a Related Aminobenzoic Acid
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Caption: Synthesis of 2-Amino-5-methoxybenzoic acid via catalytic hydrogenation.

General Analytical Workflow
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Caption: A typical workflow for the HPLC analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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